Cas no 1247114-07-3 (1-(3-(2,2,2-Trifluoroethoxy)propyl)-1h-pyrazol-3-amine)

• Product Name: 1-(3-(2,2,2-Trifluoroethoxy)propyl)-1h-pyrazol-3-amine
• CAS No: 1247114-07-3
• MF: C₈H₁₂F₃N₃O
• MW: 223.195591926575
• CID: 6603280
• PubChem ID: 61491349
• Update Time: 2025-10-23

1-(3-(2,2,2-Trifluoroethoxy)propyl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-804751
• 1247114-07-3
• 1-(3-(2,2,2-Trifluoroethoxy)propyl)-1h-pyrazol-3-amine
• 1-[3-(2,2,2-trifluoroethoxy)propyl]-1H-pyrazol-3-amine
• CS-0285017
• AKOS010752471

• Inchi： 1S/C8H12F3N3O/c9-8(10,11)6-15-5-1-3-14-4-2-7(12)13-14/h2,4H,1,3,5-6H2,(H2,12,13)
• InChI Key： YXXUCPHGJHTFTD-UHFFFAOYSA-N
• SMILES： FC(COCCCN1C=CC(N)=N1)(F)F

Computed Properties

• Exact Mass: 223.09324650g/mol
• Monoisotopic Mass: 223.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(3-(2,2,2-Trifluoroethoxy)propyl)-1h-pyrazol-3-amine

1-(3-(2,2,2-Trifluoroethoxy)propyl)-1H-pyrazol-3-amine: An Emerging Compound in Pharmaceutical Research

1-(3-(2,2,2-Trifluoroethoxy)propyl)-1H-pyrazol-3-amine (CAS No. 1247114-07-3) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The introduction of a trifluoroethoxy group on the propyl chain further enhances its pharmacological profile, making it a subject of extensive study in recent years.

The trifluoroethoxy substituent in 1-(3-(2,2,2-Trifluoroethoxy)propyl)-1H-pyrazol-3-amine imparts several advantageous properties to the molecule. Fluorine atoms are known for their strong electron-withdrawing effect, which can influence the compound's lipophilicity and metabolic stability. This can lead to improved bioavailability and a longer half-life in vivo, making it an attractive candidate for drug development. Additionally, the presence of fluorine can enhance the binding affinity of the molecule to its target receptors, potentially leading to more potent and selective pharmacological effects.

Recent studies have explored the potential therapeutic applications of 1-(3-(2,2,2-Trifluoroethoxy)propyl)-1H-pyrazol-3-amine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human peripheral blood mononuclear cells (PBMCs). This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its analgesic activity. Preclinical studies in animal models have demonstrated that 1-(3-(2,2,2-Trifluoroethoxy)propyl)-1H-pyrazol-3-amine exhibits significant analgesic effects without causing central nervous system (CNS) side effects commonly associated with traditional pain medications. This makes it a promising candidate for the development of novel pain management therapies.

The anticonvulsant properties of pyrazole derivatives have also been well-documented in the literature. Research has shown that 1-(3-(2,2,2-Trifluoroethoxy)propyl)-1H-pyrazol-3-amine can effectively reduce seizure activity in rodent models of epilepsy. This finding is particularly significant given the limited options available for treating refractory epilepsy. Further clinical trials are needed to confirm these preliminary results and assess the compound's safety and efficacy in human patients.

In addition to its therapeutic potential, 1-(3-(2,2,2-Trifluoroethoxy)propyl)-1H-pyrazol-3-amine has been studied for its ability to modulate various signaling pathways involved in disease pathogenesis. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. This modulation can have far-reaching implications for treating a wide range of diseases characterized by chronic inflammation.

The synthesis of 1-(3-(2,2,2-Trifluoroethoxy)propyl)-1H-pyrazol-3-amine has been optimized using modern synthetic chemistry techniques. The process typically involves several steps, including the formation of the trifluoroethoxy-substituted propyl chain and its subsequent coupling with a pyrazole ring. Advances in catalytic methods and green chemistry approaches have made this synthesis more efficient and environmentally friendly.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-(2,2,2-Trifluoroethoxy)propyl)-1H-pyrazol-3-amine in various therapeutic settings. Early results from phase I trials have shown promising safety profiles with no serious adverse events reported. Phase II trials are expected to provide more detailed insights into its efficacy and optimal dosing regimens.

In conclusion, 1-(3-(2,2,2-Trifluoroethoxy)propyl)-1H-pyrazol-3-amine (CAS No. 1247114-07-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new treatments for inflammatory diseases, pain management, and epilepsy. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.